Cas no 168960-96-1 ((9R)?-6'-Cinchonan-?9-?amine Trihydrochloride)

• Product Name: (9R)?-6'-Cinchonan-?9-?amine Trihydrochloride
• CAS No: 168960-96-1
• MF: C₁₉H₂₃N₃
• MW: 293.406
• MDL: MFCD30489125
• CID: 2358140
• Update Time: 2025-06-08

(9R)?-6'-Cinchonan-?9-?amine Trihydrochloride Chemical and Physical Properties

Names and Identifiers

• (9R)?-6'-Cinchonan-?9-?amine Trihydrochloride
• 9-Amino-(9-deoxy)epi-Cinchonine trihydrochloride
• (9R)-9-amine-Cinchonan
• 9-Amino(9-deoxy)epi-cinchonine trihydrochloride

• MDL： MFCD30489125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (9R)?-6'-Cinchonan-?9-?amine Trihydrochloride

Recent Advances in the Study of (9R)-6'-Cinchonan-9-amine Trihydrochloride (CAS: 168960-96-1)

In recent years, (9R)-6'-Cinchonan-9-amine trihydrochloride (CAS: 168960-96-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of cinchona alkaloids, has shown promising potential in various therapeutic applications, including antimalarial and antiviral treatments. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of (9R)-6'-Cinchonan-9-amine trihydrochloride. The researchers employed molecular docking and density functional theory (DFT) calculations to identify key interactions between the compound and its biological targets. Their findings revealed that the trihydrochloride salt form enhances solubility and bioavailability, making it a more viable candidate for drug development.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an inhibitor of viral proteases. The study demonstrated that (9R)-6'-Cinchonan-9-amine trihydrochloride exhibits strong binding affinity to the active site of SARS-CoV-2 main protease, suggesting its utility in combating COVID-19. These findings were supported by in vitro assays showing significant reduction in viral replication.

In addition to its antiviral properties, (9R)-6'-Cinchonan-9-amine trihydrochloride has been evaluated for its antimalarial activity. A 2023 study in Antimicrobial Agents and Chemotherapy reported that the compound effectively inhibits the growth of Plasmodium falciparum, the parasite responsible for malaria. The researchers attributed this activity to the compound's ability to disrupt heme detoxification pathways in the parasite.

The synthesis and scalability of (9R)-6'-Cinchonan-9-amine trihydrochloride have also been areas of active research. A team from the University of Cambridge recently developed a novel, cost-effective synthetic route that improves yield and purity. Their method, which utilizes asymmetric catalysis, was published in Organic Process Research & Development and has been hailed as a significant advancement in the field.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile and potential toxicity in long-term use require further investigation. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in humans. Researchers are also exploring combination therapies to enhance its therapeutic effects while minimizing side effects.

In conclusion, (9R)-6'-Cinchonan-9-amine trihydrochloride (CAS: 168960-96-1) represents a versatile and potent compound with broad applications in medicine. Its dual activity against viral and parasitic pathogens, coupled with recent advancements in synthesis, positions it as a key player in future drug development. Continued research and collaboration across disciplines will be essential to fully realize its potential.